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Compound of Interest

Compound Name: Salinazid
CAS No.: 1082667-45-5
Cat. No.: B10763054
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Salinazid (Salicylaldehyde isonicotinoyl hydrazone), a compound of interest for its
biological activities, including its role as a metal ionophore and chelator. This document
summarizes key quantitative data, details relevant experimental methodologies, and visualizes
associated mechanisms and workflows to support research and development efforts.

Chemical Identity and Core Properties

Salinazid is a hydrazone derivative of isoniazid. Its fundamental chemical and physical
properties are summarized below.
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Property Value Reference(s)
N*-[(E)-(2-

IUPAC Name hydroxyphenyl)methylideneami  [1]
no]pyridine-4-carboxamide
SIH1, Salizide, Salizid,

Synonyms Salicylaldehyde isonicotinoyl [1][2]
hydrazone, Nupasal, Nilazid

CAS Number 495-84-1 [3]

Chemical Formula C13H11Ns02 [3]

Molecular Weight 241.25 g/mol

Melting Point 232-233 °C

Boiling Point 401.8 °C at 760 mmHg

Density 1.24 g/cm3

Predicted LogP (XlogP) 1.4

Solubility Profile

The solubility of Salinazid is a critical parameter for its formulation and biological activity. It

exhibits limited solubility in aqueous media, which is highly dependent on pH and temperature.
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Solvent/Condition Solubility Data Reference(s)

Aqueous Buffer (pH 7.4) > 36.2 pug/mL

Generally < 10~* mole fraction.
Aqueous Solutions Solubility increases with

temperature.

Solubility at pH 2.0 is
pH Dependence approximately 10-fold higher
than at pH 7.4.

Octanol > Buffer (pH 2.0) >
Buffer (pH 7.4)

Solvent Order

Oxalate and acesulfame salts
Formulation Note have been shown to improve

aqueous solubility significantly.

Acid Dissociation Constant (pKa)

An experimental pKa value for Salinazid is not readily available in the cited literature. However,
Salinazid possesses both acidic (phenolic hydroxyl group) and basic (pyridine nitrogen and
hydrazone nitrogens) centers. For context, the parent compound isoniazid has reported pKa
values of approximately 3.35 (pyridine nitrogen) and 13.61 (hydrazide nitrogen) based on in-
silico predictions. The phenolic hydroxyl group in Salinazid is expected to be weakly acidic.
The determination of pKa is crucial for understanding its ionization state at physiological pH,
which influences its solubility, membrane permeability, and metal-binding capabilities.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of physicochemical data.
Below are protocols for determining key properties of Salinazid.

Solubility Determination (Isothermal Saturation Method)

This method is considered a gold standard for determining the equilibrium solubility of a
compound.
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Principle: An excess amount of the solid compound is equilibrated with the solvent at a
constant temperature for a sufficient period to achieve a saturated solution. The concentration
of the solute in the liquid phase is then determined analytically.

Detailed Protocol:

Preparation: Add an excess amount of Salinazid powder to a sealed, thermostable vial
containing the solvent of interest (e.g., phosphate buffer pH 7.4, octanol).

Equilibration: Place the vial in a thermostated shaker or agitator set to a constant
temperature (e.g., 298.15 K). Agitate the suspension for a prolonged period (typically 24-72
hours) to ensure thermodynamic equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the suspension to settle.
Separate the solid and liquid phases by centrifugation at the same constant temperature to
prevent temperature-induced precipitation or dissolution.

Sampling: Carefully withdraw a precise volume of the clear supernatant (the saturated
solution).

Dilution: Dilute the aliquot with a suitable solvent to a concentration within the linear range of
the analytical method to be used.

Quantification: Determine the concentration of Salinazid in the diluted sample using a
validated analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV detection.

Calculation: Back-calculate the original concentration in the saturated solution, taking into
account the dilution factor. The experiment should be repeated at different temperatures to
assess the temperature dependence of solubility.
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Workflow for Isothermal Saturation Solubility

Preparation

Add excess Salinazid
to solvent in vial

Equilibration

Agitate at constant
temperature (24-72h)

Phase Separation

Centrifuge sample
at constant temperature

Quantification

Withdraw supernatant

'

Dilute aliquot

'

Analyze by HPLC-UV

'

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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